2-(benzyloxy)-N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)acetamide

• IUPAC Name: N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C20H22N4O3/c21-12-18-20(23-11-10-22-18)27-17-8-6-16(7-9-17)24-19(25)14-26-13-15-4-2-1-3-5-15/h1-5,10-11,16-17H,6-9,13-14H2,(H,24,25)
• InChI Key: LXMTYQHFRIEGJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)COCC2=CC=CC=C2)OC3=NC=CN=C3C#N
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

2-(benzyloxy)-N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)acetamide, also known as BCPA, is a synthetic compound that has been widely studied for its potential use in scientific research. BCPA is a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5), which is a type of G protein-coupled receptor that plays a critical role in the regulation of synaptic plasticity and learning and memory processes in the brain.

Scientific Research Applications

Pharmacological Significance of Cyanopyrazin-2-yl Motif

• Synthetic Strategies and Pharmacology of 2-Oxo-3-cyanopyridine Derivatives : A review highlighted the biological significance of cyanopyridine derivatives, including their anticancer, antibacterial, antifungal, sedative, and HIV-1 inhibitory activities. These compounds, due to their high reactivity, serve as important intermediates in organic synthesis, suggesting a potential relation to the research interest in cyanopyrazin-2-yl motifs for therapeutic applications (Ghosh et al., 2015).

Biological and Chemical Research Applications

• Biological Effects of Acetamide and Formamide Derivatives : A comprehensive review discussed the toxicology of acetamide and its derivatives, including their environmental impact and biological consequences of exposure, which could provide context for the research applications of related acetamide compounds (Kennedy, 2001).

• Antituberculosis Study of Organotin(IV) Complexes : This review focused on the antituberculosis activity of organotin complexes, demonstrating the importance of chemical structure and ligand environment in their biological activity. The insights could be relevant for understanding the pharmacological potential of compounds with complex structures, including those with acetamide motifs (Iqbal et al., 2015).